2-Chloro-4-(o-tolylthio)pyridine
Cat. No. B8575338
M. Wt: 235.73 g/mol
InChI Key: AJVLUWIRLKEYEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08022222B2
Procedure details
Using the method of Example 3, Step A, 2-isopropylbenzenethiol (0.749 g, 4.92 mmol), 60% sodium hydride in mineral oil (197 mg, 4.92 mmol), and 2-chloro-4-nitropyridine (0.780 g, 12.6 mmol) to provide 2-chloro-4-(o-tolylthio)pyridine (1.18 g, 91% yield) as an oil. 1H NMR (CDCl3) δ 8.08 (d, 1H), 7.46-7.55 (m, 3H), 7.28 (t, 1H), 6.82 (s, 1H), 6.77 (d, 1H), 3.42 (heptet, 1H), 1.19 (d, 6H).
[Compound]
Name
oil
Quantity
197 mg
Type
reactant
Reaction Step Three
Yield
91%
Identifiers
|
REACTION_CXSMILES
|
[CH:1]([C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=1[SH:10])(C)C.[H-].[Na+].[Cl:13][C:14]1[CH:19]=[C:18]([N+]([O-])=O)[CH:17]=[CH:16][N:15]=1>>[Cl:13][C:14]1[CH:19]=[C:18]([S:10][C:5]2[CH:6]=[CH:7][CH:8]=[CH:9][C:4]=2[CH3:1])[CH:17]=[CH:16][N:15]=1 |f:1.2|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0.749 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)C1=C(C=CC=C1)S
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[Na+]
|
Step Three
[Compound]
|
Name
|
oil
|
|
Quantity
|
197 mg
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Four
|
Name
|
|
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Quantity
|
0.78 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=NC=CC(=C1)[N+](=O)[O-]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=NC=CC(=C1)SC1=C(C=CC=C1)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.18 g | |
| YIELD: PERCENTYIELD | 91% | |
| YIELD: CALCULATEDPERCENTYIELD | 101.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
